![molecular formula C22H27ClN4O3 B2813191 2-(4-Chlorophenoxy)-2-methyl-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)propan-1-one CAS No. 2034263-30-2](/img/structure/B2813191.png)
2-(4-Chlorophenoxy)-2-methyl-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Evaluation as Antipsychotics
A study by Raviña et al. (2000) explored a series of novel conformationally restricted butyrophenones with affinities for dopamine and serotonin receptors. Although the specific compound was not mentioned, the research indicates the importance of structural moieties similar to the one described in your query in the development of potential antipsychotic drugs. The study's compounds were evaluated for their pharmacological profiles, suggesting a route to discovering new therapeutic agents (Raviña et al., 2000).
Molecular Interaction Studies
Research by Shim et al. (2002) on the molecular interactions of antagonists with the CB1 cannabinoid receptor highlights the role of structural analogues in understanding receptor-ligand interactions. This study emphasizes the significance of specific structural components for binding affinity and activity, underlining the potential for compounds with complex structures, such as the one you're interested in, to serve as key tools in molecular pharmacology (Shim et al., 2002).
Glycine Transporter 1 Inhibitor Development
Yamamoto et al. (2016) described the identification of a potent and orally available glycine transporter 1 inhibitor. This research underscores the utility of complex organic molecules in modulating neurotransmitter systems, potentially offering insights into the design and development of new treatments for central nervous system disorders (Yamamoto et al., 2016).
Structural Characterization and Molecular Docking
A study on the synthesis, characterization, and molecular docking of novel compounds with potential anticancer and antimicrobial activities by Katariya et al. (2021) illustrates the multifaceted approach to discovering new therapeutics. While not directly related, the methodologies applied here, including molecular docking, could be relevant to understanding the interactions and potential applications of "2-(4-Chlorophenoxy)-2-methyl-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)propan-1-one" (Katariya et al., 2021).
Mechanism of Action
Target of Action
It is known that the compound is based on the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold , which is a common structural element in many biologically active compounds . These compounds often interact with various protein targets in the body, influencing their function and leading to therapeutic effects.
Mode of Action
The presence of the chlorophenoxy and piperazine groups may enhance the compound’s ability to bind to its targets .
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation .
Pharmacokinetics
The piperazine group may be metabolized in the liver, affecting the compound’s overall pharmacokinetics .
Result of Action
Based on the known effects of similar compounds, it may influence cellular processes such as signal transduction, gene expression, and cell proliferation .
Future Directions
properties
IUPAC Name |
2-(4-chlorophenoxy)-2-methyl-1-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27ClN4O3/c1-22(2,30-18-8-6-16(23)7-9-18)21(29)26-13-11-25(12-14-26)20(28)19-15-17-5-3-4-10-27(17)24-19/h6-9,15H,3-5,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQOYXPNBKIZLSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCN(CC1)C(=O)C2=NN3CCCCC3=C2)OC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.